3-Bromo-5-(2-hydroxyethyl)isoxazole
Description
3-Bromo-5-(2-hydroxyethyl)isoxazole is a chemical compound with the empirical formula C5H6BrNO2 . It has a molecular weight of 192.01 and is typically found in solid form . This compound is used for the preparation and optimization of N-(2-Benzoylphenyl)-L-tyrosine analogs as PPARγ agonists .
Molecular Structure Analysis
The SMILES string for 3-Bromo-5-(2-hydroxyethyl)isoxazole is OCCC1=CC(Br)=NO1 . The InChI is 1S/C5H6BrNO2/c6-5-3-4(1-2-8)9-7-5/h3,8H,1-2H2 .Physical And Chemical Properties Analysis
3-Bromo-5-(2-hydroxyethyl)isoxazole is a solid compound . Its molecular weight is 192.01 , and its empirical formula is C5H6BrNO2 .Scientific Research Applications
Synthesis and Biological Activities
The synthesis of 3-Bromo-5-(2-hydroxyethyl)isoxazole and related compounds has been explored extensively in the context of discovering new biological activities. For instance, the synthesis and biological evaluation of 3-Aryl-5-(3′-bromo/chlorophenyl)isoxazoles have shown promising antitubercular and antimicrobial activities. These derivatives were prepared by condensing I-aryl-3-(3'-bromo/ chlorophenyl)-2-propen-1-ones with hydroxylamine hydrochloride, indicating the versatility of isoxazole derivatives in therapeutic applications (Popat, Nimavat, Kachhadia, & Joshi, 2004).
Anticancer Potential
Research into isoxazole derivatives has also extended into the field of oncology. A series of structurally diverse 4-bromo spiro-isoxazolines, possessing a variety of aromatic and aliphatic substituents, were synthesized and evaluated for their anticancer activity. These compounds showed considerable antitumor activities against breast and prostate cancer cell lines, highlighting the potential of isoxazole derivatives as anticancer agents (Das, Omollo, Sitole, McClendon, Valente, Raucher, Walker, & Hamme, 2015).
Antimicrobial and Antihelminthic Activities
Isoxazole derivatives have been synthesized with the aim of evaluating their antimicrobial and antihelminthic activities. Compounds with thioxoquinazolinone substituted isoxazoles exhibited significant antimicrobial, anthelmintic, analgesic, and anti-inflammatory activities. This suggests that modifications to the isoxazole scaffold can lead to compounds with broad biological activities, useful in the development of new therapeutic agents (Lakshmi, Rao, & Kao, 2015).
Drug-Receptor Interactions Against Cancer
The pharmacological relevance of isoxazole derivatives extends into the exploration of drug-receptor interactions, particularly against cancer cell lines. Isoxazole compounds derived from ethoxy substituted chalcone derivatives have been studied for their interactions with target inhibitors bound to cytochrome P450 oxidoreductase for breast cancer cell lines and pirin inhibiting targets for skin cancer cell lines. These studies indicate that chloro and bromo substituted derivatives show maximum interactions, underscoring the potential of isoxazole scaffolds in the development of anticancer drugs (Harshita, 2019).
properties
IUPAC Name |
2-(3-bromo-1,2-oxazol-5-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrNO2/c6-5-3-4(1-2-8)9-7-5/h3,8H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNJLIZMLXUFWFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(ON=C1Br)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70549890 |
Source
|
| Record name | 2-(3-Bromo-1,2-oxazol-5-yl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70549890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-(2-hydroxyethyl)isoxazole | |
CAS RN |
105175-00-6 |
Source
|
| Record name | 2-(3-Bromo-1,2-oxazol-5-yl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70549890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(3-bromo-1,2-oxazol-5-yl)ethan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Cyclohexanone, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-](/img/structure/B174111.png)